Cas no 1118845-36-5 (N-{2-[(2-methylpropyl)carbamoyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-{2-[(2-methylpropyl)carbamoyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 1118845-36-5
• MF: C₂₅H₃₁N₃O₄S
• MW: 469.596345186234
• CID: 6285645
• PubChem ID: 34729282
• Update Time: 2025-05-24

N-{2-[(2-methylpropyl)carbamoyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z109223156
• 1118845-36-5
• N-[2-(2-methylpropylcarbamoyl)phenyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide
• EN300-26600852
• N-{2-[(2-methylpropyl)carbamoyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C25H31N3O4S/c1-19(2)18-26-25(30)22-10-6-7-11-23(22)27-24(29)21-12-15-28(16-13-21)33(31,32)17-14-20-8-4-3-5-9-20/h3-11,14,17,19,21H,12-13,15-16,18H2,1-2H3,(H,26,30)(H,27,29)/b17-14+
• InChI Key： KCVDPHWPVLQMQI-SAPNQHFASA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2C=CC=CC=2C(NCC(C)C)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 469.20352765g/mol
• Monoisotopic Mass: 469.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-{2-[(2-methylpropyl)carbamoyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Compound CAS No. 1118845-36-5: N-{2-[(2-Methylpropyl)carbamoyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

The compound CAS No. 1118845-36-5, also known as N-{2-[(2-methylpropyl)carbamoyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a piperidine ring, which serves as a central scaffold. The piperidine moiety is decorated with two key functional groups: a phenylethenesulfonyl group and a (2-methylpropyl)carbamoyl group. These substituents are strategically positioned to enhance the compound's pharmacokinetic properties and bioavailability. Recent studies have highlighted the importance of such structural modifications in improving the efficacy of drug candidates, particularly in the context of targeting specific receptors or enzymes.

One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways. Researchers have demonstrated that it exhibits potent inhibitory activity against certain kinases, which are critical in various pathological processes such as inflammation, cancer, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound selectively inhibits the JAK/STAT pathway, which is implicated in autoimmune disorders. This finding underscores its potential as a therapeutic agent for conditions like rheumatoid arthritis and multiple sclerosis.

In addition to its enzymatic activity, the compound's pharmacokinetic profile has been extensively investigated. Preclinical studies indicate that it possesses favorable absorption characteristics and exhibits low clearance rates, which are essential for achieving sustained therapeutic effects. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it is resistant to major cytochrome P450 enzymes, thereby reducing the risk of drug-drug interactions.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the piperidine ring via ring-closing metathesis and the subsequent installation of functional groups through nucleophilic substitution reactions. These methods ensure high yields and excellent stereochemical control, which are crucial for maintaining the compound's bioactivity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into its binding mode with target proteins, revealing key residues responsible for its high affinity. Such computational approaches have not only facilitated structure-based drug design but also accelerated the optimization process by predicting potential modifications that could enhance potency or selectivity.

Moreover, this compound has been subjected to thorough safety assessments to evaluate its toxicity profile. In vivo toxicology studies conducted in rodent models have demonstrated minimal adverse effects at therapeutic doses, suggesting a favorable safety margin. These findings have further bolstered its candidacy as a drug development lead.

In conclusion, CAS No. 1118845-36-5 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with robust biological activity and favorable pharmacokinetic properties, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound is expected to contribute significantly to the advancement of innovative treatments for complex diseases.